Cas no 2680798-69-8 (3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid)

3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid is a specialized benzoic acid derivative featuring a hydroxybutoxy side chain and a trifluoroacetamido substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural properties, which combine aromatic, polar, and fluorinated functional groups. The hydroxybutoxy moiety enhances solubility and potential for further derivatization, while the trifluoroacetamido group contributes to metabolic stability and bioactivity. Its well-defined chemical structure makes it a valuable intermediate in the development of novel bioactive molecules, particularly in medicinal chemistry applications where fluorinated compounds are sought after for their enhanced pharmacokinetic properties.
3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid structure
2680798-69-8 structure
Product Name:3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid
CAS No:2680798-69-8
MF:C13H14F3NO5
MW:321.249174594879
CID:5634020
PubChem ID:165927782
Update Time:2025-06-07

3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28294022
    • 2680798-69-8
    • 3-(4-hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid
    • 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid
    • Inchi: 1S/C13H14F3NO5/c14-13(15,16)12(21)17-9-4-3-8(11(19)20)7-10(9)22-6-2-1-5-18/h3-4,7,18H,1-2,5-6H2,(H,17,21)(H,19,20)
    • InChI Key: FSQCBBQVJFGNLC-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC(C(=O)O)=CC=1OCCCCO)=O)(F)F

Computed Properties

  • Exact Mass: 321.08240703g/mol
  • Monoisotopic Mass: 321.08240703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 95.9Ų

3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid Pricemore >>

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Additional information on 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid

3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680798-69-8): A Comprehensive Overview

3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680798-69-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxybutoxy group and a trifluoroacetamido moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The hydroxybutoxy group in the molecule provides hydrophilic properties, enhancing its solubility and bioavailability. This is particularly important for compounds intended for oral administration or other routes where solubility plays a critical role in pharmacokinetics. The trifluoroacetamido moiety, on the other hand, introduces fluorine atoms, which are known to influence the compound's metabolic stability and binding affinity to target proteins.

Recent studies have explored the potential of 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid has also been investigated for its antitumor activities. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight its potential as a novel anticancer agent for the treatment of various malignancies.

The pharmacokinetic profile of 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid has been extensively studied to understand its behavior in biological systems. Animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The compound is metabolized primarily by hepatic enzymes, with major metabolites being excreted via urine and feces.

Toxicological assessments have also been conducted to evaluate the safety of 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid. Acute and chronic toxicity studies in rodents have indicated that this compound has a low toxicity profile at therapeutic doses. No significant adverse effects were observed on major organs or physiological parameters. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions and cancer. These trials are ongoing, and further data will be crucial in determining the full therapeutic potential of this compound.

In conclusion, 3-(4-Hydroxybutoxy)-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680798-69-8) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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